Cas no 134003-04-6 ((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid)

(1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid is a chiral cyclopentene derivative featuring both amino and carboxylic acid functional groups. Its rigid, unsaturated ring structure and stereochemical configuration make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s distinct stereochemistry enables precise control in the construction of biologically active molecules, particularly in the development of peptidomimetics and constrained analogs. The presence of reactive functional groups allows for further derivatization, facilitating its use in medicinal chemistry and asymmetric synthesis. Its high purity and well-defined stereochemistry ensure reproducibility in applications such as ligand design and enzyme inhibition studies. This compound is particularly useful for researchers seeking structurally constrained scaffolds with versatile reactivity.
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid structure
134003-04-6 structure
Product Name:(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid
CAS No:134003-04-6
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD00211285
CID:64294
PubChem ID:2734525
Update Time:2025-06-07

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
    • (1R,4S)-(+)-4-Aminocyclopent-2-enecarboxylic acid
    • (+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
    • 1-acenaphthyl acetate
    • 1-ACETOXYACENAPHTHENE
    • acenaphthen-1-yl acetate
    • acetic acid acenaphthen-1-yl ester
    • acetyl acenaphthenol
    • Essigsaeure-acenaphthen-1-ylester
    • 2-Cyclopentene-1-carboxylicacid, 4-amino-, (1R-cis)-
    • (1R,4S)-4-Amino-2-cyclopentene-1-carboxylic acid
    • (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid
    • BDBM50082743
    • (1R,4S)-4-amino-cyclopent-2-ene carboxylic acid
    • CIS-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID
    • PS-12183
    • (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylicacid
    • AKOS015854146
    • DTXSID701236833
    • MFCD27922565
    • A806713
    • 134003-04-6
    • J-500359
    • 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-
    • (+)-(1R,4S)-4-aminocyclopent-2-enecarboxylic acid, AldrichCPR
    • 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-rel-
    • AKOS006340572
    • 168471-40-7
    • MFCD00211285
    • EN300-1703497
    • (1R,4S)-4-Amino-cyclopent-2-enecarboxylic acid
    • (1R,4S)-4-amino-2-cyclopenten-1-carboxylic acid
    • CHEMBL344794
    • (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylic acid
    • (1R,4S)-4-azaniumylcyclopent-2-ene-1-carboxylate
    • VTCHZFWYUPZZKL-CRCLSJGQSA-N
    • AC-7955
    • SCHEMBL607058
    • (+)-cis-3-amino-4-cyclopentenecarboxylic acid
    • (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid
    • MDL： MFCD00211285
    • Inchi： 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5+/m0/s1
    • InChI Key： VTCHZFWYUPZZKL-CRCLSJGQSA-N
    • SMILES： OC([C@H]1C=C[C@H](C1)N)=O

Computed Properties

  • Exact Mass: 127.06300
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 67.8

Experimental Properties

  • Color/Form: Brown scaly
  • Density: 1.1931 (rough estimate)
  • Melting Point: 180 ºC
  • Boiling Point: 235.91°C (rough estimate)
  • Refractive Index: 1.4645 (estimate)
  • PSA: 63.32000
  • LogP: 0.67470
  • Sensitiveness: Air Sensitive
  • Solubility: Not available

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Security Information

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Pricemore >>

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abcr
AB165808-1 g
(+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid, 98%, ee 99%; .
 134003-04-6 98%
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 €185.00 2023-07-20

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Production Method

(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Related Literature

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